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Compound of Interest

Compound Name: SF2312

Cat. No.: B610803 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of SF2312, a potent enolase inhibitor. Adherence to these procedures is critical to

ensure personnel safety and regulatory compliance.

Immediate Safety and Handling Precautions
SF2312 is a natural phosphonate antibiotic and a potent inhibitor of the glycolytic enzyme

enolase.[1][2] While it is shipped as a non-hazardous chemical under ambient temperatures,

standard laboratory precautions should always be observed.[3]

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and

appropriate chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood.

Contact: Avoid inhalation, and contact with skin and eyes. In case of accidental contact, flush

the affected area with copious amounts of water.

Storage: Store SF2312 in a dry, dark place. For short-term storage (days to weeks), maintain

a temperature of 0-4°C. For long-term storage (months to years), store at -20°C.[3]
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Disposal of SF2312 and associated waste must be conducted in accordance with local, state,

and federal regulations. The following procedures are based on general best practices for

chemical and antibiotic waste.

Step 1: Segregation of Waste

At the point of generation, segregate SF2312 waste into the following categories:

Unused/Expired SF2312 Powder: The original solid compound.

Concentrated Stock Solutions: High-concentration solutions of SF2312 (typically in DMSO).

Contaminated Labware: Includes items such as pipette tips, centrifuge tubes, flasks, and

gloves that have come into direct contact with SF2312.

Aqueous Waste: Diluted SF2312 solutions, such as spent cell culture media.

Step 2: Waste Collection and Containment

Solid and Concentrated Waste:

Collect unused SF2312 powder, contaminated solids (e.g., weighing boats, wipes), and

concentrated stock solutions in a designated, leak-proof hazardous waste container.

This container must be clearly labeled with "Hazardous Waste," the chemical name

"SF2312," and its CAS number (107729-45-3).[4]

Contaminated Sharps:

Dispose of any needles, syringes, or other sharps contaminated with SF2312 in a

designated, puncture-resistant sharps container.

Aqueous Waste:

Collect aqueous waste containing SF2312 in a separate, sealed, and clearly labeled

hazardous waste container.
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Do not pour aqueous waste containing SF2312 down the drain. As an antibiotic, its

release into the sewer system can contribute to environmental contamination and the

development of antibiotic-resistant microorganisms.

Step 3: Final Disposal

All collected hazardous waste containers must be sealed and stored in a designated, secure,

and well-ventilated area, away from incompatible materials.

Arrange for pick-up and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Physicochemical Data for SF2312
The following table summarizes key quantitative data for SF2312 for easy reference.

Property Value Reference

CAS Number 107729-45-3 [1][4]

Molecular Formula C4H8NO6P [1]

Molecular Weight 197.08 g/mol [1]

IC50 (hENO1) 37.9 nM [2]

IC50 (hENO2) 42.5 nM [2]

Appearance Solid powder [3]

Experimental Protocol: Cell Viability Assay with
SF2312
This protocol details a common method for assessing the effect of SF2312 on the proliferation

of cancer cells, such as ENO1-deleted glioma cell lines.[2]

Objective: To determine the concentration-dependent effect of SF2312 on cell viability.

Materials:
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SF2312 compound

ENO1-deleted glioma cells (e.g., D423)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS)

Dimethyl sulfoxide (DMSO), cell culture grade

96-well cell culture plates

Cell viability reagent (e.g., MTT, MTS, or a resazurin-based assay)

Multichannel pipette

Plate reader

Procedure:

Stock Solution Preparation: Prepare a 10 mM stock solution of SF2312 by dissolving the

powder in DMSO. Mix thoroughly to ensure complete dissolution. Store aliquots at -80°C.

Cell Seeding:

Trypsinize and count the glioma cells.

Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete medium.

Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2 to allow cells

to attach.

Compound Treatment:

Prepare a series of dilutions of the SF2312 stock solution in complete cell culture medium

to achieve the desired final concentrations (e.g., ranging from 1 nM to 200 µM). Include a

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b610803?utm_src=pdf-body
https://www.benchchem.com/product/b610803?utm_src=pdf-body
https://www.benchchem.com/product/b610803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


vehicle control (medium with the same final concentration of DMSO as the highest

SF2312 concentration).

Carefully remove the old medium from the cells and replace it with 100 µL of the medium

containing the different concentrations of SF2312 or the vehicle control.

Incubation: Incubate the treated cells for a specified period (e.g., 72 hours) at 37°C and 5%

CO2.

Viability Assessment:

Add the appropriate volume of cell viability reagent to each well according to the

manufacturer's instructions (e.g., 10 µL of MTT solution).

Incubate for the recommended time (e.g., 1-4 hours for MTT).

If using MTT, add the solubilization solution to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the

appropriate wavelength.

Data Analysis:

Subtract the background reading (from wells with medium only).

Normalize the readings of the treated wells to the vehicle control wells to determine the

percentage of cell viability.

Plot the percentage of viability against the log of the SF2312 concentration to generate a

dose-response curve and calculate the IC50 value.

Mandatory Visualizations
The following diagrams illustrate key logical and procedural flows related to SF2312.
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Caption: Workflow for SF2312 Cell Viability Assay.
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Caption: SF2312 Inhibition of the Enolase Step in Glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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